Cas no 196302-52-0 (Benzene, 1-bromo-3-(chloromethyl)-2,5-dimethoxy-)

Benzene, 1-bromo-3-(chloromethyl)-2,5-dimethoxy- structure
196302-52-0 structure
Product Name:Benzene, 1-bromo-3-(chloromethyl)-2,5-dimethoxy-
CAS No:196302-52-0
MF:C9H10BrClO2
MW:265.531501293182
CID:1387866
PubChem ID:10308154
Update Time:2025-04-20

Benzene, 1-bromo-3-(chloromethyl)-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-(chloromethyl)-2,5-dimethoxy-
    • 1-Bromo-3-chloromethyl-2,5-dimethoxy-benzene
    • 196302-52-0
    • SCHEMBL3936459
    • 3-Bromo-2,5-dimethoxybenzyl Chloride
    • VYPHEXATAZICMB-UHFFFAOYSA-N
    • DB-311940
    • Inchi: 1S/C9H10BrClO2/c1-12-7-3-6(5-11)9(13-2)8(10)4-7/h3-4H,5H2,1-2H3
    • InChI Key: VYPHEXATAZICMB-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(CCl)=C1OC)OC

Computed Properties

  • Exact Mass: 263.9553
  • Monoisotopic Mass: 263.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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